Cas no 1602308-60-0 (ethyl 3-bromo-4-butoxycyclopentane-1-carboxylate)

• Product Name: ethyl 3-bromo-4-butoxycyclopentane-1-carboxylate
• CAS No: 1602308-60-0
• MF: C₁₂H₂₁BrO₃
• MW: 293.197343587875
• CID: 5925334
• PubChem ID: 114772072
• Update Time: 2025-05-22

ethyl 3-bromo-4-butoxycyclopentane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-bromo-4-butoxycyclopentane-1-carboxylate
• 1602308-60-0
• EN300-1134264

• Inchi： 1S/C12H21BrO3/c1-3-5-6-16-11-8-9(7-10(11)13)12(14)15-4-2/h9-11H,3-8H2,1-2H3
• InChI Key： KHJLXFJQXAWHCZ-UHFFFAOYSA-N
• SMILES： BrC1CC(C(=O)OCC)CC1OCCCC

Computed Properties

• Exact Mass: 292.06741g/mol
• Monoisotopic Mass: 292.06741g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 35.5Ų

Additional information on ethyl 3-bromo-4-butoxycyclopentane-1-carboxylate

Ethyl 3-Bromo-4-Butoxycyclopentane-1-Carboxylate: A Comprehensive Overview

Ethyl 3-bromo-4-butoxycyclopentane-1-carboxylate, with the CAS number 1602308-60-0, is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, pharmacology, and materials science. This compound, characterized by its unique cyclopentane ring structure with substituents including a bromine atom, a butoxy group, and an ethyl ester, exhibits a wide range of applications. Recent advancements in synthetic methodologies and its utilization in drug discovery have further highlighted its importance in modern chemistry.

The cyclopentane framework of ethyl 3-bromo-4-butoxycyclopentane-1-carboxylate provides a rigid yet flexible platform for chemical modifications. The presence of the bromine atom at the 3-position introduces electrophilic reactivity, making it amenable to nucleophilic substitutions. Meanwhile, the butoxy group at the 4-position contributes to the compound's solubility and stability under various reaction conditions. The ethyl ester moiety not only enhances the compound's reactivity but also serves as a protecting group in multi-step synthesis.

Recent studies have focused on the synthesis of ethyl 3-bromo-4-butoxycyclopentane-1-carboxylate via various routes, including ring-closing metathesis and iterative coupling reactions. These methods have improved the efficiency and scalability of its production, making it more accessible for large-scale applications. For instance, researchers have employed Grubbs catalysts to achieve high-yield formation of the cyclopentane ring system, demonstrating the potential for industrial adoption.

In terms of applications, ethyl 3-bromo-4-butoxycyclopentane-1-carboxylate has been extensively used as an intermediate in the synthesis of complex molecules. Its brominated structure facilitates cross-coupling reactions, such as Suzuki-Miyaura and Heck reactions, enabling the construction of biologically active compounds. For example, recent work has utilized this compound as a precursor for developing novel antimicrobial agents, where its unique structure contributes to enhanced bioavailability and efficacy.

Moreover, ethyl 3-bromo-4-butoxycyclopentane-1-carboxylate has shown promise in polymer chemistry. Its ability to undergo polymerization under controlled conditions has led to the development of novel materials with tailored mechanical properties. Researchers have explored its use in synthesizing block copolymers and self-healing polymers, which hold potential applications in advanced materials science.

The toxicity profile of ethyl 3-bromo-4-butoxycyclopentane-1-carboxylate has also been a subject of recent investigations. Studies conducted using zebrafish models have revealed that while the compound exhibits moderate cytotoxicity at high concentrations, it demonstrates low acute toxicity under physiological conditions. These findings are crucial for its safe handling and application in biomedical research.

Looking ahead, ongoing research is focused on optimizing the synthetic pathways for ethyl 3-bromo-4-butoxycyclopentane-1-carboxylate to minimize environmental impact. Green chemistry approaches, such as catalytic asymmetric synthesis and biocatalysis, are being explored to enhance sustainability. Additionally, efforts are underway to investigate its potential as a building block for nanotechnology applications, particularly in drug delivery systems.

In conclusion, ethyl 3-bromo-4-butoxycyclopentane-1-carboxylate (CAS No. 1602308-60-0) stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its unique structural features and reactivity make it an invaluable tool in modern chemical research. As advancements continue to unfold, this compound is poised to play an even more significant role in driving innovation across industries.